![molecular formula C21H21N3O2 B2735650 4-ethyl-N-methyl-N-(4-((6-methylpyridazin-3-yl)oxy)phenyl)benzamide CAS No. 1207021-00-8](/img/structure/B2735650.png)
4-ethyl-N-methyl-N-(4-((6-methylpyridazin-3-yl)oxy)phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, N-Methylbenzamide, include a boiling point of 167 °C/11 mmHg (lit.), a melting point of 76-78 °C (lit.), and solubility in ethanol: soluble 50 mg/mL, clear, yellow-green . The specific properties of “4-ethyl-N-methyl-N-(4-((6-methylpyridazin-3-yl)oxy)phenyl)benzamide” were not found in the search results.Scientific Research Applications
Pharmacological Characterization and Behavioral Effects
- Dopamine D2‐Like Receptor Antagonists: Substituted benzamide analogs, such as eticlopride, exhibit high affinity and selectivity for dopamine (DA) D2‐like receptors. These compounds have been utilized in research to understand DA receptor function, the role of D2‐like receptors in behavior, and their impact on preclinical animal models. This research highlights the utility of benzamide analogs in investigating central nervous system functions and developing antipsychotic treatments (Martelle & Nader, 2008).
Environmental and Biological Significance
Antimicrobial Scaffolds
Heterocyclic compounds, including those with triazine and benzoxazine scaffolds, have shown a wide spectrum of biological activities. Synthetic derivatives of these compounds have been evaluated for their antibacterial, antifungal, anti-cancer, antiviral, and antimalarial properties. Such studies underline the potential of benzamide analogs and related heterocyclic compounds in developing future drugs (Verma et al., 2019).
Environmental Contaminants and Safety
Concerns have been raised regarding the environmental safety of commonly used ultraviolet (UV) filters, including certain benzamide derivatives. These compounds have been detected in various environmental matrices, suggesting potential ecological impacts. Research in this area focuses on understanding the fate, bioaccumulation, and toxicity of these chemicals to mitigate their environmental footprint (Schneider & Lim, 2019).
Safety and Hazards
For N-Methylbenzamide, the safety information includes a GHS07 pictogram, a warning signal word, and a hazard statement H302. It is classified as Acute Tox. 4 Oral . The specific safety and hazards information for “4-ethyl-N-methyl-N-(4-((6-methylpyridazin-3-yl)oxy)phenyl)benzamide” was not found in the search results.
properties
IUPAC Name |
4-ethyl-N-methyl-N-[4-(6-methylpyridazin-3-yl)oxyphenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O2/c1-4-16-6-8-17(9-7-16)21(25)24(3)18-10-12-19(13-11-18)26-20-14-5-15(2)22-23-20/h5-14H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPIPIIPIGGVJCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)N(C)C2=CC=C(C=C2)OC3=NN=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-ethyl-N-methyl-N-(4-((6-methylpyridazin-3-yl)oxy)phenyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.